Cas no 65611-86-1 (Benzothiazole, 6-nitro-2-(2-propenylthio)-)

Benzothiazole, 6-nitro-2-(2-propenylthio)- structure
65611-86-1 structure
Product Name:Benzothiazole, 6-nitro-2-(2-propenylthio)-
CAS No:65611-86-1
MF:C10H8N2O2S2
MW:252.312719345093
CID:398228
PubChem ID:1822204
Update Time:2025-04-19

Benzothiazole, 6-nitro-2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 6-nitro-2-(2-propenylthio)-
    • 6-nitro-2-prop-2-enylsulfanyl-1,3-benzothiazole
    • DTXSID70365310
    • Oprea1_112449
    • 65611-86-1
    • Inchi: 1S/C10H8N2O2S2/c1-2-5-15-10-11-8-4-3-7(12(13)14)6-9(8)16-10/h2-4,6H,1,5H2
    • InChI Key: KDAGVXZEYGDMJX-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SCC=C

Computed Properties

  • Exact Mass: 252.00284
  • Monoisotopic Mass: 252.00271985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 56.03
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